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Compound of Interest

Compound Name: 7-(Benzyloxy)-2-naphthol

Cat. No.: B054344

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-(Benzyloxy)-2-naphthol is a substituted naphthol derivative utilized in organic synthesis,
particularly as an intermediate in the development of novel therapeutics. For instance, it has
been implicated in the synthesis of S1P1 functional antagonists, which are of interest in treating
autoimmune diseases. Its chemical structure, featuring a naphthol core with a benzyloxy group,
necessitates a thorough understanding of its properties to ensure safe handling and storage,
thereby maintaining compound integrity and protecting laboratory personnel. This guide
provides a comprehensive overview of the essential safety protocols, drawing from data on
closely related analogues to establish a robust framework for its use in a research and
development setting.

Chemical and Physical Properties

A precise understanding of the physicochemical properties of 7-(Benzyloxy)-2-naphthol is
fundamental to its safe handling. While comprehensive experimental data for this specific
compound is not widely published, we can infer its properties from its structure and data from
close analogues such as 2-naphthol and 2-(benzyloxy)naphthalene.
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Property Value/iInformation Source
Chemical Name 7-(Benzyloxy)-2-naphthol

CAS Number 118495-07-1 [1][2]
Molecular Formula C17H1402 [1]
Molecular Weight 250.29 g/mol [1]

Likely a solid, similar to other
Appearance o Inferred from analogues
naphthol derivatives.

Not specified; 2-naphthol melts
_ _ at 121-123°C, 2-
Melting Point [31[4]1[5]
(benzyloxy)naphthalene at

101.1-102.6°C.

N ) Not specified; 2-naphthol boils
Boiling Point [31[4]
at 285°C.

Expected to have low water
. solubility, but be soluble in
Solubility ] ) [4]
organic solvents like alcohols,

ethers, and chloroform.

Hazard Identification and Toxicological Profile

A specific, detailed Safety Data Sheet (SDS) for 7-(Benzyloxy)-2-naphthol is not readily
available. Therefore, a conservative approach to hazard assessment is warranted, treating it
with the same, if not greater, caution as its parent compound, 2-naphthol, and its analogue, 2-
(benzyloxy)naphthalene.

GHS Hazard Classification (Inferred):
» Acute Toxicity, Oral (Category 4): Harmful if swallowed.[6][7][8]
o Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[6][7][8]

o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[9]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


http://www.vsnchem.com/products/finechemicalintermediates/others/31660.shtml
https://parchem.com/chemical-supplier-distributor/7-benzyloxy-2-naphthol-363758
http://www.vsnchem.com/products/finechemicalintermediates/others/31660.shtml
http://www.vsnchem.com/products/finechemicalintermediates/others/31660.shtml
https://www.webqc.org/compound.php?compound=2-Naphthol
https://en.wikipedia.org/wiki/2-Naphthol
https://www.echemi.com/sds/2-phenylmethoxy-naphthalene-pid_Rock6107.html
https://www.webqc.org/compound.php?compound=2-Naphthol
https://en.wikipedia.org/wiki/2-Naphthol
https://en.wikipedia.org/wiki/2-Naphthol
https://www.benchchem.com/product/b054344?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC156972500&productDescription=2-NAPHTHOL+98%25+250GR2-NAPHTHO&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1456430&productDescription=2-NAPHTHOL+250G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC156972500&productDescription=2-NAPHTHOL+98%25+250GR2-NAPHTHO&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1456430&productDescription=2-NAPHTHOL+250G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.aaronchem.com/sds/607-58-9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Serious Eye Damage/Eye Irritation (Category 1/2): Causes serious eye damage or irritation.

[9]
» Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

e Hazardous to the Aquatic Environment, Long-term Hazard: May cause long-lasting harmful
effects to aquatic life.[5][9]

Toxicological Summary:

The toxicological profile of 7-(Benzyloxy)-2-naphthol has not been fully investigated.
However, data for the closely related 2-(benzyloxy)naphthalene (benzyl 2-naphthyl ether)
indicates low acute toxicity, with an oral and dermal LD50 in rats of >2000 mg/kg.[5] Despite
this, the naphthol moiety suggests potential for skin and eye irritation, and possible harm if
ingested or inhaled, consistent with the hazards of 2-naphthol.[6] Repeated or prolonged
contact with naphthols may also cause skin sensitization.

Personal Protective Equipment (PPE)

The selection and consistent use of appropriate PPE is the most critical barrier between the
researcher and potential chemical exposure.

Core PPE Requirements

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are
mandatory. In situations with a higher risk of splashing, a face shield should be worn in
addition to goggles.[9][10]

o Skin Protection: A flame-resistant lab coat should be worn and kept buttoned. Long pants
and closed-toe shoes are required. Avoid clothing made of synthetic fabrics like polyester,
which can melt if they come into contact with certain chemicals.[10]

e Hand Protection: Given the presence of an ether linkage and the aromatic naphthol
structure, careful glove selection is crucial.

o Primary Gloves: Nitrile gloves are a suitable choice for providing splash protection against
a broad range of chemicals. However, they should be considered for incidental contact
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only.[11]

Secondary Gloves/Heavy-Duty Use: For prolonged handling or when there is a risk of
significant contamination, consider wearing a more resistant glove, such as butyl or
Viton™, over a primary nitrile glove. Always consult the glove manufacturer's compatibility
chart for specific chemical resistance data.[12]

Glove Usage Protocol: Gloves should be inspected for any signs of degradation before
use. If contact with the chemical occurs, remove the gloves immediately, wash your hands

thoroughly, and put on a new pair. Never wear gloves outside of the laboratory.[11]

Safe Handling and Operational Protocols

Adherence to established laboratory procedures is paramount for minimizing risk.

Engineering Controls

» Ventilation: All work with 7-(Benzyloxy)-2-naphthol, especially when handling the solid
powder or preparing solutions, should be conducted in a certified chemical fume hood to
minimize the risk of inhalation.[6][7][8]

o Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the immediate work area.[7]

Handling Procedures

e Avoid Dust Formation: As a solid, care should be taken to avoid the generation of dust when

transferring the material. Use techniques such as gentle scooping and weighing on paper
within a fume hood.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before breaks, and at the end of the workday. Do not eat, drink, or smoke in the

laboratory.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, acids, acid

anhydrides, and acid chlorides.[6][7]

Storage and Disposal
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Proper storage is essential for maintaining the chemical's integrity and preventing hazardous
situations. Responsible disposal is crucial for environmental protection.

Storage Protocol

o Container: Keep the compound in a tightly sealed, properly labeled container.[7][8]

» Conditions: Store in a cool, dry, and well-ventilated area.[7][8] Protect from direct sunlight.[7]

[8]

e Segregation: Store away from incompatible materials as listed above.

Spill and Waste Disposal

e Spill Response:

Evacuate the immediate area.

o

[¢]

Wear appropriate PPE, including respiratory protection if significant dust is present.

o

Prevent further dispersal of the material. For small spills, gently sweep up the solid
material, avoiding dust generation, and place it in a sealed container for disposal.[6][7][8]

o

Do not allow the material to enter drains or waterways.[6][7][8][9]

o

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

o Waste Disposal: Dispose of waste material and contaminated items in accordance with all
applicable federal, state, and local environmental regulations. Chemical waste must be
handled by a licensed waste disposal company.

Emergency Procedures and First Aid
Immediate and appropriate first aid can significantly reduce the severity of an injury.
e In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical
attention.[9]
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e In Case of Skin Contact: Remove all contaminated clothing. Immediately wash the affected
area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

develops or persists.[9]

« If Inhaled: Move the individual to fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.[6][9]

 |If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention and show the SDS or container label to the medical personnel.[6][7]
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Caption: Workflow for the safe handling of 7-(Benzyloxy)-2-naphthol.
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Caption: Decision tree for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Storage of 7-(Benzyloxy)-2-naphthol]. BenchChem, [2026]. [Online PDF]. Available at:
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benzyloxy-2-naphthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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